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Compound of Interest |

Compound Name: 3-Chlorotetrafluoropropionic acid
CAS No.: 661-82-5
Cat. No.: B1586773
Get Quote
. J

3-Chloro-2,2,3,3-tetrafluoropropionic acid (3-CTFP), identified by its CAS number 661-82-5, is
a significant member of the halogenated carboxylic acid family.[1][2] This colorless liquid,
characterized by a pungent odor, possesses solubility in water and various alcohols.[1] Its
molecular structure, which incorporates a short, perfluorinated carbon chain capped by a
chlorine atom and a carboxylic acid group, makes it a highly versatile and reactive building
block. In the realms of medicinal chemistry and materials science, the strategic introduction of
fluorine atoms is a well-established method for modulating a molecule's physicochemical and
biological properties, such as thermal stability, chemical resistance, lipophilicity, and metabolic
stability.[3][4] 3-CTFP serves as a valuable synthon for introducing the unique chloro-
tetrafluoropropyl moiety, opening avenues for the development of novel pharmaceuticals,
agrochemicals, and advanced polymers.[1][3] This guide provides a comprehensive overview
of its properties, a proposed synthetic pathway, analytical characterization protocols, and
critical safety considerations for researchers, scientists, and drug development professionals.

Physicochemical and Safety Profile

A clear understanding of a compound's properties is foundational to its effective and safe
utilization in a laboratory setting. The key data for 3-CTFP is summarized below.
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Property Value Source(s)

CAS Number 661-82-5 [1112]1[5]

Molecular Formula CsHCIFs02 [1][2]

Molecular Weight 180.49 g/mol [11[2]
3-chloro-2,2,3,3-

IUPAC Name ] ) [5]
tetrafluoropropanoic acid
3-Chlorotetrafluoropropionic

Synonyms ) [5]
acid

Appearance Colorless liquid [1]

Odor Pungent [1]

Melting Point 13°C [6]

Boiling Point 131 °C [6]

Density 1.703 g/cm? [6]

Solubility Soluble in water and alcohols [1]

Hazard Classification

Corrosive; Dangerous Good

for Transport

[2][6]

Proposed Synthesis Pathway: Hydrolysis of an

Amide Precursor

While specific, peer-reviewed synthetic procedures for 3-CTFP are not abundant in readily

available literature, a logical and industrially relevant approach can be extrapolated from

patents concerning the synthesis of analogous fluorinated carboxylic acids, such as 2,3,3,3-

tetrafluoro propionic acid.[7] A common strategy involves the hydrolysis of a stable amide

precursor, which can be performed under acidic or basic conditions. This method is often

favored for its operational simplicity and potential for high product purity.[7]

The diagram below outlines a generalized workflow for this transformation. The choice of an

N,N-dialkyl amide precursor is strategic; these amides are typically stable and can be
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synthesized from related acyl chlorides or esters. The subsequent hydrolysis cleaves the
robust amide bond to liberate the desired carboxylic acid.
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Step 1: Hydrolysis Reaction

( N.N-dialkyl-3-chloro- ) Acidic or Basic Catalyst
t e

etrafluoropropionamid (e.g., HCl or NaOH)
brop Solvent (e.g., Water/Ethanol)

Reaction Vessel
Heat (e.g., 90-120 °C)
Stirring for 10-24h

Step 2: Work-vup & Isolation

Quenching
(Neutralization if necessary)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Drying of Organic Layer
(e.g., with MgSOa)
Step 3: P$rification

Solvent Evaporation
(Rotary Evaporator)

Vacuum Distillation
of Crude Product

Pure 3-CTFP
(Verify with QC analysis)

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

) Spill: Absorb with inert material
Safe Handling Protocol for 3-CTFP (e.g., vermiculite). Do not use
combustible materials.
Personal Protective Equipment (PPE) | | Engineering Controls & Handling v
; . Exposure: Immediately flush skin
Splash-proof safety goggles Work exclusively in a or eygs with water for at):east 15 min
and face shield certified chemical fume hood Sk el s o] eientan ’

v x v

Chemical-resistant gloves Avoid contact with bases, F'g‘::alfoiglr_yr ecsr;:tr: r';aflc’)fn?z'
(e.g., Nitrile, Neoprene) strong oxidizing agents, and metals :

Wear SCBA.

\ \

Flame-retardant lab coat LED glass o7 D7 e
equipment for transfers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. chemicalbook.com [chemicalbook.com]

e 7.CN103508875A - 2,3,3,3-tetrafluoro propionic acid (I) synthesis method - Google Patents
[patents.google.com]

e To cite this document: BenchChem. [Introduction: Unveiling a Key Fluorinated Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586773/docs#introduction-unveiling-a-key-
fluorinated-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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